Cas no 2113517-16-9 (1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 2113517-16-9
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• CID: 6268613
• PubChem ID: 165646647
• Update Time: 2025-06-09

1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• EN300-1948208
• 2113517-16-9
• 1-[4-methoxy-2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile

• Inchi： 1S/C13H12F3NO/c1-18-9-3-4-10(11(7-9)13(14,15)16)12(8-17)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： CPSGFPJVRIUJRI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(C#N)CCC1)OC)(F)F

Computed Properties

• Exact Mass: 255.08709849g/mol
• Monoisotopic Mass: 255.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Additional information on 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

Introduction to 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 2113517-16-9)

1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 2113517-16-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring, a methoxy group, and a trifluoromethyl substituent. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The cyclobutane ring in 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is a key feature that imparts rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The presence of the methoxy group enhances the lipophilicity of the compound, potentially improving its ability to cross biological membranes and reach target sites within cells. The trifluoromethyl group, known for its electron-withdrawing properties, can modulate the electronic environment around the molecule, affecting its reactivity and stability.

Recent research has explored the potential of 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results indicated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile could be a promising candidate for the development of new anti-inflammatory drugs.

In another study, researchers from the University of California explored the potential of 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile as an anticancer agent. The compound was tested against a panel of cancer cell lines, including those derived from breast, lung, and colon cancers. The results showed that it selectively inhibited the growth of cancer cells while sparing normal cells, indicating a favorable therapeutic index. Further investigation revealed that the mechanism of action involves inducing apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile have also been studied in detail. A preclinical study conducted in rodents demonstrated that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it exhibited low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

The structural flexibility and functional groups present in 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile make it an attractive scaffold for further chemical modifications. Researchers have synthesized several derivatives by varying the substituents on the phenyl ring and exploring different functional groups on the cyclobutane ring. These modifications have led to compounds with enhanced potency and selectivity for specific biological targets.

In conclusion, 1-4-methoxy-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 2113517-16-9) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.